Cas no 2034342-72-6 (1-3-(cyclopropylmethoxy)pyrrolidin-1-yl-3-(3,4-dichlorophenyl)propan-1-one)

• Product Name: 1-3-(cyclopropylmethoxy)pyrrolidin-1-yl-3-(3,4-dichlorophenyl)propan-1-one
• CAS No: 2034342-72-6
• MF: C₁₇H₂₁Cl₂NO₂
• MW: 342.260143041611
• CID: 6394622
• PubChem ID: 119105508
• Update Time: 2025-05-22

1-3-(cyclopropylmethoxy)pyrrolidin-1-yl-3-(3,4-dichlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(cyclopropylmethoxy)pyrrolidin-1-yl-3-(3,4-dichlorophenyl)propan-1-one
• F6561-2429
• 1-[3-(cyclopropylmethoxy)pyrrolidin-1-yl]-3-(3,4-dichlorophenyl)propan-1-one
• 1-(3-(cyclopropylmethoxy)pyrrolidin-1-yl)-3-(3,4-dichlorophenyl)propan-1-one
• AKOS026699272
• 2034342-72-6

• Inchi： 1S/C17H21Cl2NO2/c18-15-5-3-12(9-16(15)19)4-6-17(21)20-8-7-14(10-20)22-11-13-1-2-13/h3,5,9,13-14H,1-2,4,6-8,10-11H2
• InChI Key： KVOZCGGFABVSGX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCC(N1CCC(C1)OCC1CC1)=O)Cl

Computed Properties

• Exact Mass: 341.0949343g/mol
• Monoisotopic Mass: 341.0949343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-3-(cyclopropylmethoxy)pyrrolidin-1-yl-3-(3,4-dichlorophenyl)propan-1-one

Comprehensive Overview of 1-3-(cyclopropylmethoxy)pyrrolidin-1-yl-3-(3,4-dichlorophenyl)propan-1-one (CAS No. 2034342-72-6)

1-3-(cyclopropylmethoxy)pyrrolidin-1-yl-3-(3,4-dichlorophenyl)propan-1-one (CAS 2034342-72-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a pyrrolidine core with cyclopropylmethoxy and 3,4-dichlorophenyl substituents, making it a valuable scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, which aligns with current trends in targeted cancer therapies and neurological disorder treatments.

The compound's physicochemical properties contribute to its research utility. With a molecular weight of 368.28 g/mol and moderate lipophilicity (predicted LogP ~3.2), 1-3-(cyclopropylmethoxy)pyrrolidin-1-yl-3-(3,4-dichlorophenyl)propan-1-one demonstrates favorable membrane permeability, a critical factor for bioavailability in drug development. Recent studies suggest its potential in addressing drug-resistant pathogens, a hot topic in antimicrobial research, though clinical applications require further investigation. The 3,4-dichlorophenyl moiety is particularly noteworthy as it appears in several FDA-approved drugs, suggesting possible structure-activity relationship (SAR) optimization pathways.

In the context of green chemistry initiatives, synthetic routes for CAS 2034342-72-6 are being optimized to reduce environmental impact. Modern approaches emphasize atom economy and catalytic processes, responding to growing industry demands for sustainable synthesis. The compound's pyrrolidine ring offers multiple sites for structure-activity relationship studies, allowing medicinal chemists to explore various derivatives while maintaining the core pharmacophore. This flexibility makes it valuable for fragment-based drug design, a cutting-edge approach in pharmaceutical R&D.

The market for specialty chemicals like 1-3-(cyclopropylmethoxy)pyrrolidin-1-yl-3-(3,4-dichlorophenyl)propan-1-one is expanding, driven by increased investment in precision medicine. Analytical techniques such as LC-MS and NMR are essential for characterizing this compound, with purity standards typically exceeding 95% for research applications. Recent patent filings indicate growing commercial interest, particularly in central nervous system (CNS) drug development, where its structural features may help address the blood-brain barrier penetration challenge.

From a regulatory perspective, CAS 2034342-72-6 is currently classified as a research chemical without therapeutic claims. However, its structural analogs have shown promise in neuroinflammation and metabolic disorder research, areas receiving substantial funding in 2023-2024. The compound's stability under various pH conditions (studies show degradation <5% at pH 2-8 for 24h) makes it suitable for formulation studies, addressing another key industry need for drug delivery systems.

Emerging applications in agricultural chemistry are being explored, particularly regarding its potential as a plant growth regulator or pesticide intermediate. The dichlorophenyl group is known to confer herbicidal activity in other compounds, making this an active area of investigation. However, researchers emphasize the need for comprehensive ecotoxicology assessments before field applications, reflecting the agricultural sector's increased focus on environmental safety.

For synthetic chemists, the cyclopropylmethoxy-pyrrolidine segment represents an interesting challenge in stereoselective synthesis. Recent advances in asymmetric catalysis have improved access to enantiomerically pure forms of this scaffold, important for chiral drug development. The compound's crystallinity (melting point range 98-102°C) facilitates purification and characterization, while its solubility profile (soluble in DMSO, methanol; sparingly soluble in water) guides formulation strategies.

In analytical applications, 1-3-(cyclopropylmethoxy)pyrrolidin-1-yl-3-(3,4-dichlorophenyl)propan-1-one serves as a reference standard for method development in HPLC and mass spectrometry. Its distinct UV absorption maxima (λmax ~275 nm) and fragmentation pattern make it useful for analytical method validation, a critical requirement in pharmaceutical quality control. Research suppliers typically provide detailed spectroscopic data (1H/13C NMR, IR, HRMS) to support these applications.

The future research trajectory for CAS 2034342-72-6 appears promising, with particular interest in its pharmacophore mapping potential. Computational chemistry studies suggest the molecule may interact with multiple biological targets, including enzymes involved in inflammatory pathways. These findings align with current drug discovery trends focusing on multi-target therapeutics, especially for complex diseases like neurodegenerative disorders and autoimmune conditions.

As a building block in medicinal chemistry, 1-3-(cyclopropylmethoxy)pyrrolidin-1-yl-3-(3,4-dichlorophenyl)propan-1-one offers numerous possibilities for lead optimization. The compound's structure-property relationships are being systematically studied to balance potency, selectivity, and ADME properties (absorption, distribution, metabolism, excretion). These investigations contribute valuable data to the growing field of computational ADME prediction, where machine learning models increasingly guide compound selection.

Supply chain considerations for 2034342-72-6 reflect broader trends in fine chemical manufacturing. With major production concentrated in research-focused facilities, quality control emphasizes genotoxic impurity testing and residual solvent analysis. The compound's stability under standard storage conditions (recommended -20°C protected from light) ensures reliable performance in research settings, though accelerated stability studies continue to refine handling protocols.

In educational contexts, 1-3-(cyclopropylmethoxy)pyrrolidin-1-yl-3-(3,4-dichlorophenyl)propan-1-one serves as an advanced example of heterocyclic chemistry principles. Its synthesis illustrates key concepts in protecting group strategies, nucleophilic substitution, and catalytic hydrogenation, making it valuable for graduate-level organic chemistry curricula. The compound's structural complexity also provides excellent material for spectral interpretation exercises in analytical chemistry courses.

Looking ahead, the scientific community anticipates expanded research into 2034342-72-6's potential applications, particularly in personalized medicine approaches. Its modular structure allows for targeted modifications addressing specific biomarker profiles, a growing need in theragnostic development. Continued investigation of its metabolic fate and potential prodrug derivatives will further elucidate its therapeutic potential while addressing contemporary challenges in drug metabolism and pharmacokinetics.